3-(4-Pyridinylmethoxy)benzonitrile

• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 3-(pyridin-4-ylmethoxy)benzonitrile
• InChI: InChI=1S/C13H10N2O/c14-9-12-2-1-3-13(8-12)16-10-11-4-6-15-7-5-11/h1-8H,10H2
• InChI Key: VVHPOKYSCBEXPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC2=CC=NC=C2)C#N

Description

3-(4-Pyridinylmethoxy)benzonitrile is a useful research compound. Its molecular formula is C13H10N2O and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-hydroxybenzonitrile (4.76 g, 0.04 mol), K2CO3 (16.6 g, 0.12 mol) and DMF (100 ml) under argon was added 4-chloromethylpyridine hydrochloride (6.56 g, 0.04 mol). The reaction mixture was stirred at room temperature for about two days, the solvent was evaporated and the residue was partitioned between water and CH2Cl2. The organic layer was washed with 2N aqueous NaOH (1×100 ml), brine, then was dried over MgSO4. The solvent was removed in vacuo to afford, as an amber solid, 9.0 g of 3-(4-pyridinylmethoxy)benzonitrile.